Cas no 62347-31-3 (Benzeneacetamide, N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-)

Benzeneacetamide, N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)- structure
62347-31-3 structure
Product Name:Benzeneacetamide, N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-
CAS No:62347-31-3
MF:C12H13N3OS
MW:247.316120862961
CID:448531
PubChem ID:20393657
Update Time:2025-04-19

Benzeneacetamide, N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-
    • N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-2-phenylacetamide
    • DTXSID20606644
    • 62347-31-3
    • SCHEMBL11511273
    • Inchi: 1S/C12H13N3OS/c1-9-13-12(17-14-9)15(2)11(16)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
    • InChI Key: AAHHJFHFOVILNY-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=N1)N(C)C(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 247.07809
  • Monoisotopic Mass: 247.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • PSA: 46.09
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